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Compound of Interest

Compound Name: 17-Chloro-7-heptadecyne

Cat. No.: B15369609 Get Quote

Application Notes and Protocols for 17-Chloro-7-
heptadecyne
Disclaimer: 17-Chloro-7-heptadecyne is a specialized chemical compound primarily identified

in natural product research. As such, comprehensive, publicly available safety data, such as a

formal Material Safety Data Sheet (MSDS), is limited. The following procedures are based on

the general principles of safe laboratory practice for handling halogenated organic compounds

and alkynes. A thorough risk assessment should be conducted before commencing any work

with this substance.

Introduction
17-Chloro-7-heptadecyne is a long-chain chloroalkyne that has been identified in various

natural sources and is a subject of research for its potential biological activities. Due to its

chemical structure—containing both a halogen and a triple bond—specific precautions are

necessary to ensure safe handling and storage to minimize risks to laboratory personnel.

Hazard Identification and Risk Assessment
Given the presence of a chloro- group, 17-Chloro-7-heptadecyne should be treated as a

potentially hazardous substance. Halogenated organic compounds can be irritants to the skin,

eyes, and respiratory system, and some are known to have more severe health effects with

prolonged exposure.[1] A risk assessment is a critical first step before handling this compound.

[2]
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2.1 Potential Hazards

Hazard Type Description

Health Hazards

May cause irritation to the skin, eyes, and

respiratory tract.[1] Prolonged or repeated

exposure may have adverse effects on internal

organs such as the liver and kidneys.[1] Some

halogenated hydrocarbons are suspected

carcinogens.[1]

Physical Hazards

The flammability of 17-Chloro-7-heptadecyne is

not specifically known. While many halogenated

solvents are not highly flammable, they can

decompose in a fire to produce highly toxic

fumes.[1][3]

Environmental Hazards

Halogenated organic compounds should be

prevented from entering the environment.[4]

Dispose of waste in designated halogenated

waste streams.[5][6]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling 17-Chloro-7-heptadecyne.

PPE Item Specification

Eye Protection Chemical splash goggles or safety glasses.[1]

Hand Protection
Nitrile gloves.[1] Check for breakthrough times if

prolonged contact is anticipated.

Body Protection A buttoned lab coat.[1]

Respiratory Protection

All handling of the solid compound or its

solutions should be performed in a certified

chemical fume hood to avoid inhalation of dust

or vapors.[5]
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Safe Handling Procedures
4.1 General Handling

Work Area: All manipulations of 17-Chloro-7-heptadecyne should be conducted within a

properly functioning chemical fume hood.[5]

Avoid Contact: Minimize skin and eye contact.[5] In case of accidental contact, flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.

Aerosol and Dust Prevention: When handling the solid form, take care to avoid generating

dust. If working with solutions, prevent the formation of aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling the compound.[3]

4.2 Spill Response

Small Spills: For minor spills within a chemical fume hood, absorb the material with an inert

absorbent material (e.g., vermiculite, sand). Place the absorbed material into a sealed,

labeled container for disposal as halogenated waste.

Large Spills: Evacuate the area and prevent entry. Alert the appropriate safety personnel.

Storage Procedures
Proper storage is crucial to maintain the integrity of 17-Chloro-7-heptadecyne and to ensure

safety.
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Storage Condition Recommendation

Temperature Store in a cool, dry place.[7]

Ventilation Store in a well-ventilated area.[7]

Container

Keep in a tightly sealed, clearly labeled

container.[1] Polyethylene or glass containers

are generally suitable for halogenated

compounds; avoid metal containers due to

potential corrosion.[3]

Incompatibilities
Store away from strong oxidizing agents, acids,

and bases.[3]

Waste Disposal
All waste containing 17-Chloro-7-heptadecyne must be treated as hazardous waste.

Waste Collection: Collect all waste (solid and liquid) in a designated, properly labeled

"Halogenated Organic Waste" container.[5][6]

Disposal: Do not dispose of this compound down the drain.[5] Follow all local, state, and

federal regulations for hazardous waste disposal.

Experimental Protocols
7.1 Protocol for Preparing a Stock Solution

Pre-Experiment Checklist:

Ensure a chemical fume hood is available and certified.

Gather all necessary PPE (goggles, nitrile gloves, lab coat).

Have a designated "Halogenated Organic Waste" container ready.

Procedure:
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1. Tare a suitable vial with a secure cap on an analytical balance inside a chemical fume

hood.

2. Carefully add the desired mass of 17-Chloro-7-heptadecyne to the vial, avoiding dust

generation.

3. Record the mass and securely cap the vial.

4. In the fume hood, add the desired volume of a suitable solvent to dissolve the compound.

5. Mix gently until the solid is fully dissolved.

6. Label the solution clearly with the compound name, concentration, solvent, date, and your

initials.

7. Store the stock solution according to the procedures outlined in Section 5.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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